Cas no 119386-76-4 (1H-Imidazole, 1-[2-[(5-bromo- 2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-)

• Product Name: 1H-Imidazole, 1-[2-[(5-bromo- 2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-
• CAS No: 119386-76-4
• MF: C₁₆H₁₂BrCl₃N₂OS
• MW: 466.607278823853
• CID: 1081067
• PubChem ID: 14178485
• Update Time: 2025-06-13

1H-Imidazole, 1-[2-[(5-bromo- 2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[2-[(5-bromo- 2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-
• 1H-Imidazole, 1-(2-((5-bromo-2-chloro-3-thienyl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-
• E0JRW1AV8Y
• UNII-E0JRW1AV8Y
• TIOCONAZOLE IMPURITY C [EP IMPURITY]
• 119386-76-4
• Tioconazole impurity C [EP]
• 1-(2-((5-Bromo-2-chlorothiophen-3-yl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole
• 1-[2-[(5-Bromo-2-chlorothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole
• 1-((2RS)-2-((5-Bromo-2-chlorothiophen-3-yl)methoxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole

• Inchi： 1S/C16H12BrCl3N2OS/c17-15-5-10(16(20)24-15)8-23-14(7-22-4-3-21-9-22)12-2-1-11(18)6-13(12)19/h1-6,9,14H,7-8H2
• InChI Key： CQSDWDMPMFSKPA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(S1)Cl)COC(C1C=CC(=CC=1Cl)Cl)CN1C=NC=C1

Computed Properties

• Exact Mass: 463.89193g/mol
• Monoisotopic Mass: 463.89193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 1H-Imidazole, 1-[2-[(5-bromo- 2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]-

Introduction to 1H-Imidazole, 1-[2-[(5-bromo-2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]- (CAS No. 119386-76-4)

The compound 1H-Imidazole, 1-[2-[(5-bromo-2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl], identified by its CAS number 119386-76-4, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines heterocyclic and aromatic moieties, making it a promising candidate for various biochemical applications. The presence of multiple functional groups, including 5-bromo-2-chloro-3-thienyl and 2-(2,4-dichlorophenyl)ethyl, suggests potential interactions with biological targets, which has garnered interest from researchers exploring novel therapeutic agents.

Recent studies in medicinal chemistry have highlighted the importance of imidazole derivatives in drug design due to their favorable pharmacokinetic properties and binding affinity to biological receptors. The specific substitution pattern in this compound, particularly the methoxy linkage connecting the 5-bromo-2-chloro-3-thienyl moiety to the 1H-imidazole core, may enhance its solubility and metabolic stability. Such features are crucial for optimizing bioavailability and reducing off-target effects, which are critical considerations in modern drug development.

The thienyl ring, a sulfur-containing heterocycle, is known for its ability to modulate enzyme activity and receptor binding. In this compound, the 5-bromo-2-chloro-3-thienyl group introduces halogen atoms that can participate in polar interactions with biological targets, potentially improving binding affinity. Additionally, the 2-(2,4-dichlorophenyl)ethyl side chain adds complexity to the molecule’s interactions, offering multiple sites for hydrogen bonding or hydrophobic interactions with proteins or nucleic acids.

Current research in pharmaceutical sciences emphasizes the development of multifunctional compounds that can address multiple disease pathways simultaneously. The structural features of 1H-Imidazole, 1-[2-[(5-bromo-2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl] align well with this trend. For instance, studies on similar imidazole derivatives have shown potential applications in anti-inflammatory and anticancer therapies. The compound’s ability to engage with various biological targets may make it a versatile scaffold for designing drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also allow for modifications at different positions within the molecule, enabling fine-tuning of its pharmacological properties.

In vitro studies have begun to explore the biological activity of this derivative. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders and metabolic diseases. The interaction between the 1H-imidazole core and biological targets remains a key area of investigation. Computational modeling techniques are being used to predict binding modes and optimize lead compounds before experimental validation.

The role of heterocyclic compounds like imidazole in drug discovery cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their structural versatility and biological relevance. The introduction of electron-withdrawing groups such as chlorine atoms in this compound enhances its reactivity and potential interactions with biological systems. Such modifications are often critical for achieving desired pharmacological effects while minimizing toxicity.

Future research directions may focus on derivatizing this compound further to improve its pharmacokinetic profile or expand its therapeutic applications. For example, exploring analogs with different substitution patterns could reveal new mechanisms of action or enhance selectivity for specific targets. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

The development of novel pharmaceuticals is a dynamic field that relies on interdisciplinary collaboration and innovative approaches. The compound 1H-Imidazole, 1-[2-[(5-bromo-2-chloro-3-thienyl)methoxy]-2-(2,4-dichlorophenyl)ethyl] exemplifies how structural complexity can be leveraged to create molecules with unique properties suitable for addressing unmet medical needs. As research progresses, it is expected that insights gained from studying this derivative will contribute significantly to advancements in drug discovery and development.